Cas no 1807060-62-3 (5-Cyano-2-difluoromethyl-3-ethylbenzoic acid)

• Product Name: 5-Cyano-2-difluoromethyl-3-ethylbenzoic acid
• CAS No: 1807060-62-3
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5011217
• Update Time: 2025-07-21

5-Cyano-2-difluoromethyl-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-difluoromethyl-3-ethylbenzoic acid

• Inchi： 1S/C11H9F2NO2/c1-2-7-3-6(5-14)4-8(11(15)16)9(7)10(12)13/h3-4,10H,2H2,1H3,(H,15,16)
• InChI Key： NBCBFYXTTQXILQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(C#N)=CC=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 5-Cyano-2-difluoromethyl-3-ethylbenzoic acid

Comprehensive Overview of 5-Cyano-2-difluoromethyl-3-ethylbenzoic acid (CAS No. 1807060-62-3)

5-Cyano-2-difluoromethyl-3-ethylbenzoic acid (CAS No. 1807060-62-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This benzoic acid derivative is characterized by its unique molecular structure, which includes a cyano group, a difluoromethyl group, and an ethyl substituent. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to its ability to modulate biological activity and enhance the efficacy of target compounds.

The compound's CAS number 1807060-62-3 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. In recent years, the demand for fluorinated organic compounds like 5-Cyano-2-difluoromethyl-3-ethylbenzoic acid has surged, driven by their stability and bioactivity. Fluorination is a hot topic in medicinal chemistry, as it often improves a molecule's metabolic stability and binding affinity. This aligns with current trends in drug discovery, where researchers seek to optimize ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The difluoromethyl group in this compound is especially noteworthy, as it can mimic other functional groups while offering superior pharmacokinetic profiles.

From an industrial perspective, 5-Cyano-2-difluoromethyl-3-ethylbenzoic acid is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and yield are critical factors, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are routinely employed to verify its structural integrity. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol further enhances its utility in laboratory settings.

One of the most frequently asked questions about CAS No. 1807060-62-3 revolves around its role in drug discovery. Given the rising interest in precision medicine and targeted therapies, this compound's ability to serve as a building block for novel active pharmaceutical ingredients (APIs) is highly relevant. For instance, it could be incorporated into kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, both of which are pivotal in treating cancers and metabolic disorders. Additionally, its cyano group offers a handle for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

Another area of interest is the compound's potential in agrochemical innovation. With global attention shifting toward sustainable farming practices, researchers are exploring fluorinated pesticides and herbicides that exhibit higher selectivity and lower environmental impact. The difluoromethyl moiety in 5-Cyano-2-difluoromethyl-3-ethylbenzoic acid could contribute to the development of next-generation crop protection agents, addressing challenges like pest resistance and soil contamination.

In summary, 5-Cyano-2-difluoromethyl-3-ethylbenzoic acid (CAS No. 1807060-62-3) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural features, combined with the growing demand for fluorinated intermediates, position it as a key player in advancing scientific and industrial applications. As the fields of drug discovery and sustainable agriculture continue to evolve, this compound is likely to remain at the forefront of innovation, offering solutions to some of today's most pressing challenges.